Cas no 221040-07-9 (4-Benzyloxy-2-fluoro-1-nitrobenzene)

• Product Name: 4-Benzyloxy-2-fluoro-1-nitrobenzene
• CAS No: 221040-07-9
• MF: C₁₃H₁₀FNO₃
• MW: 247.221807003021
• MDL: MFCD04115634
• CID: 244115
• PubChem ID: 22180704
• Update Time: 2025-11-06

4-Benzyloxy-2-fluoro-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-2-fluoro-1-nitrobenzene
• 2-fluoro-1-nitro-4-phenylmethoxybenzene
• 4-Benzyloxy-2-fluoro-1-nitrobenzene
• 4-Benzyloxy-2-fluoronitrobenzene
• Benzene,2-fluoro-1-nitro-4-(phenylmethoxy)-
• 2-fluoro-4-benzyloxynitrobenzene
• 5-benzyloxy-2-nitro-fluorobenzene
• PC7128
• EX-A7802T
• 4-Benzyloxy-2-fluoro-1-nitro-benzene
• 221040-07-9
• SCHEMBL519418
• F74852
• AKOS015839419
• OCTANOIC-D15ACID
• BS-24971
• JUGGVCLJDPHFQC-UHFFFAOYSA-N
• DTXSID10623305
• A815927
• Benzene, 2-fluoro-1-nitro-4-(phenylmethoxy)-
• 4-benzyloxy-2-fluoro-1-nitrobenzene, AldrichCPR
• CS-0449709
• MFCD04115634
• EN300-1692330

• MDL： MFCD04115634
• Inchi： 1S/C13H10FNO3/c14-12-8-11(6-7-13(12)15(16)17)18-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： JUGGVCLJDPHFQC-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 247.06400
• Monoisotopic Mass: 247.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.299
• Boiling Point: 385.3°Cat760mmHg
• Flash Point: 186.8°C
• PSA: 55.05000
• LogP: 3.83610
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Benzyloxy-2-fluoro-1-nitrobenzene Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 34
• Safety Instruction： 36/37-45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-Benzyloxy-2-fluoro-1-nitrobenzene

Comprehensive Overview of 4-Benzyloxy-2-fluoro-1-nitrobenzene (CAS No. 221040-07-9): Properties, Applications, and Industry Trends

4-Benzyloxy-2-fluoro-1-nitrobenzene (CAS No. 221040-07-9) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. With the growing demand for fluorinated aromatic compounds in modern chemistry, this nitrobenzene derivative has gained significant attention due to its unique structural features, including a benzyloxy group, fluoro substituent, and nitro functional group. Its molecular formula C₁₃H₁₀FNO₃ and precise molecular weight of 247.22 g/mol make it a versatile building block for complex chemical transformations.

The compound’s nitrobenzene core and fluorine atom contribute to its reactivity, enabling applications in cross-coupling reactions, nucleophilic substitutions, and catalytic hydrogenation processes. Researchers frequently explore its role in synthesizing biologically active molecules, particularly in drug discovery programs targeting kinase inhibitors and antimicrobial agents. Recent studies highlight its potential in photoactive materials, where its electron-withdrawing nitro group enhances light absorption properties.

In the context of sustainability, 4-Benzyloxy-2-fluoro-1-nitrobenzene aligns with the "green chemistry" movement, as its derivatives are increasingly used in energy-efficient catalytic systems. Industry reports indicate rising searches for "fluorinated nitrobenzene applications" and "benzyloxy-fluoro compound synthesis," reflecting its relevance in R&D. Analytical techniques like HPLC, GC-MS, and NMR are critical for quality control, ensuring purity levels >98% for commercial batches.

From a commercial perspective, suppliers emphasize CAS 221040-07-9’s stability under inert conditions and compatibility with common organic solvents (e.g., DCM, THF). Regulatory compliance with REACH and TSCA frameworks further supports its global trade. Emerging trends show interest in "nitrobenzene derivatives in OLEDs" and "fluoroaromatics in medicinal chemistry," positioning this compound as a key player in next-generation technologies.

Future directions include optimizing its large-scale production via continuous flow chemistry and exploring enantioselective modifications. As patent filings related to 221040-07-9 increase, its role in high-value fine chemicals is expected to expand, particularly in Asia-Pacific markets. This underscores the compound’s enduring importance in both academic and industrial settings.